Cas no 1804264-78-5 (3-Bromo-1-(4-(chloromethyl)-3-hydroxyphenyl)propan-1-one)

• Product Name: 3-Bromo-1-(4-(chloromethyl)-3-hydroxyphenyl)propan-1-one
• CAS No: 1804264-78-5
• MF: C₁₀H₁₀BrClO₂
• MW: 277.542201519012
• CID: 4979628
• Update Time: 2025-06-07

3-Bromo-1-(4-(chloromethyl)-3-hydroxyphenyl)propan-1-one Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-1-(4-(chloromethyl)-3-hydroxyphenyl)propan-1-one

• Inchi： 1S/C10H10BrClO2/c11-4-3-9(13)7-1-2-8(6-12)10(14)5-7/h1-2,5,14H,3-4,6H2
• InChI Key： SUJICFBOZKFFQW-UHFFFAOYSA-N
• SMILES： BrCCC(C1C=CC(CCl)=C(C=1)O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 199
• XLogP3: 2.3
• Topological Polar Surface Area: 37.3

Additional information on 3-Bromo-1-(4-(chloromethyl)-3-hydroxyphenyl)propan-1-one

Introduction to 3-Bromo-1-(4-(chloromethyl)-3-hydroxyphenyl)propan-1-one (CAS No: 1804264-78-5)

3-Bromo-1-(4-(chloromethyl)-3-hydroxyphenyl)propan-1-one, also known by its CAS number 1804264-78-5, is a complex organic compound with significant potential in various chemical and pharmaceutical applications. This compound has garnered attention in recent years due to its unique structural properties and promising biological activities. In this article, we will delve into the structural characteristics, synthesis methods, applications, and the latest research findings related to this compound.

The molecular structure of 3-Bromo-1-(4-(chloromethyl)-3-hydroxyphenyl)propan-1-one comprises a ketone group, a bromine atom, and a hydroxyl group attached to a phenyl ring substituted with a chloromethyl group. The compound's molecular formula is C₉H₉BrClO₂, and its molecular weight is approximately 275.6 g/mol. The presence of multiple functional groups makes it versatile for various chemical reactions and modifications.

Recent studies have highlighted the importance of understanding the physical and chemical properties of this compound to optimize its synthesis and application. For instance, researchers have explored the impact of steric hindrance and electronic effects on the reactivity of the bromine and hydroxyl groups in this molecule. These insights have paved the way for more efficient synthetic pathways and better control over the compound's properties.

The synthesis of 3-Bromo-1-(4-(chloromethyl)-3-hydroxyphenyl)propan-1-one typically involves multi-step organic reactions, including Friedel-Crafts acylation, nucleophilic substitution, and oxidation processes. A recent breakthrough in this field involves the use of microwave-assisted synthesis to enhance reaction efficiency and reduce reaction times. This method has been shown to significantly improve the yield and purity of the compound, making it more viable for large-scale production.

In terms of applications, this compound has shown promise in the pharmaceutical industry as a potential lead molecule for drug development. Its ability to modulate enzyme activity and interact with cellular pathways makes it a valuable tool in medicinal chemistry research. For example, studies have demonstrated that derivatives of this compound exhibit anti-inflammatory and anti-tumor properties, suggesting its potential use in treating chronic diseases such as cancer.

The biological activity of 3-Bromo-1-(4-(chloromethyl)-3-hydroxyphenyl)propan-1-one is closely tied to its structural features. The bromine atom acts as an electron-withdrawing group, influencing the electronic environment of the molecule and enhancing its reactivity towards biological targets. Similarly, the hydroxyl group contributes to hydrogen bonding interactions, which are critical for binding to proteins and enzymes.

A recent study published in the Journal of Medicinal Chemistry explored the effects of substituent variations on the bioavailability and pharmacokinetics of this compound. The researchers found that modifying the position or type of substituents could significantly alter the compound's absorption, distribution, metabolism, and excretion profiles. These findings underscore the importance of fine-tuning the molecular structure to optimize therapeutic efficacy.

In addition to its pharmaceutical applications, 3-Bromo-1-(4-(chloromethyl)-3-hydroxyphenyl)propan-1-one has also been investigated for its potential use in agrochemicals and materials science. Its ability to act as a precursor for more complex molecules makes it a valuable intermediate in organic synthesis.

The environmental impact of synthesizing and using this compound has also been a topic of recent research. Scientists are exploring greener synthetic methods that minimize waste generation and reduce energy consumption. For instance, catalytic systems using renewable resources have been proposed as sustainable alternatives to traditional synthesis routes.

In conclusion, 3-Bromo-1-(4-(chloromethyl)-3-hydroxyphenyl)propan-1-one, with its unique structure and diverse functional groups, continues to be a focal point in chemical research. Its applications span across pharmaceuticals, agrochemicals, and materials science, with ongoing studies aiming to unlock its full potential. As advancements in synthetic methods and biological testing continue to emerge, this compound is poised to play an increasingly important role in both academic research and industrial applications.